Cas no 64617-51-2 (3-phenoxyacetamido-N,N-diethylaniline)

3-phenoxyacetamido-N,N-diethylaniline structure
64617-51-2 structure
Product name:3-phenoxyacetamido-N,N-diethylaniline
CAS No:64617-51-2
MF:C18H22N2O2
MW:298.37900
CID:501095
PubChem ID:20297765

3-phenoxyacetamido-N,N-diethylaniline Chemical and Physical Properties

Names and Identifiers

    • 3-phenoxyacetamido-N,N-diethylaniline
    • N-[3-(diethylamino)phenyl]-2-phenoxyacetamide
    • DTXSID90604793
    • 64617-51-2
    • SCHEMBL11331419
    • Inchi: InChI=1S/C18H22N2O2/c1-3-20(4-2)16-10-8-9-15(13-16)19-18(21)14-22-17-11-6-5-7-12-17/h5-13H,3-4,14H2,1-2H3,(H,19,21)
    • InChI Key: LXPXINATXLYPHW-UHFFFAOYSA-N
    • SMILES: CCN(CC)C1=CC=CC(=C1)NC(=O)COC2=CC=CC=C2

Computed Properties

  • Exact Mass: 298.16800
  • Monoisotopic Mass: 298.168127949g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 7
  • Complexity: 325
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • PSA: 41.57000
  • LogP: 3.62330

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